Cas no 1805113-77-2 (Methyl 3-bromo-5-nitroisonicotinate)

• Product Name: Methyl 3-bromo-5-nitroisonicotinate
• CAS No: 1805113-77-2
• MF: C₇H₅BrN₂O₄
• MW: 261.029600858688
• CID: 4901802
• Update Time: 2025-06-11

Methyl 3-bromo-5-nitroisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-nitroisonicotinate

• Inchi： 1S/C7H5BrN2O4/c1-14-7(11)6-4(8)2-9-3-5(6)10(12)13/h2-3H,1H3
• InChI Key： JFBYHPVFXLXGHN-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 1.2
• Topological Polar Surface Area: 85

Additional information on Methyl 3-bromo-5-nitroisonicotinate

Comprehensive Analysis of Methyl 3-bromo-5-nitroisonicotinate (CAS No. 1805113-77-2): Properties, Applications, and Industry Trends

Methyl 3-bromo-5-nitroisonicotinate (CAS No. 1805113-77-2) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of isonicotinic acid, this bromo-nitro substituted ester combines reactivity with versatility, making it a valuable intermediate in modern synthetic chemistry. The compound's molecular formula, C₇H₅BrN₂O₄, reveals its balanced composition of halogen, nitro, and ester functionalities that enable diverse chemical transformations.

Recent studies highlight the growing demand for nitrogen-containing heterocycles like Methyl 3-bromo-5-nitroisonicotinate in drug discovery programs. Pharmaceutical researchers particularly value its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with current industry focus on targeted therapies and antibiotic development. The bromo substituent at the 3-position and nitro group at the 5-position create multiple sites for further functionalization through cross-coupling reactions or nucleophilic substitutions.

From a synthetic chemistry perspective, this compound exemplifies the strategic use of directed metalation in pyridine derivatives. The ester group at position 1 not only enhances solubility in organic solvents but also serves as a directing group for subsequent modifications. Laboratories working on structure-activity relationship (SAR) studies frequently employ such intermediates to systematically explore pharmacophore space in medicinal chemistry projects.

The compound's physical properties warrant careful consideration in process chemistry. With a molecular weight of 261.03 g/mol, Methyl 3-bromo-5-nitroisonicotinate typically appears as a crystalline solid under standard conditions. Its stability profile makes it suitable for multi-step synthetic sequences, though the nitro group requires appropriate handling to prevent unwanted reductions during storage or reactions.

Analytical characterization of this material involves standard techniques including HPLC purity analysis, mass spectrometry, and multinuclear NMR spectroscopy. The distinctive ¹H NMR pattern shows characteristic aromatic proton signals downfield of 8.50 ppm, while the methyl ester group typically resonates near 4.00 ppm. These spectral features aid in quality control and reaction monitoring during scale-up processes.

In material science applications, researchers have explored derivatives of Methyl 3-bromo-5-nitroisonicotinate as potential components in organic electronic materials. The electron-withdrawing nature of both the nitro and ester groups creates an interesting electronic profile that could be exploited in designing charge transport materials or photovoltaic components. This aligns with current sustainability trends in developing greener alternatives to conventional materials.

The synthesis of this compound typically involves sequential functionalization of commercially available isonicotinate derivatives. Modern protocols emphasize atom-economical approaches and catalytic bromination methods to improve sustainability metrics. Recent literature describes improved yields through careful control of nitration conditions to prevent over-oxidation of the sensitive pyridine ring system.

From a regulatory standpoint, proper documentation of Methyl 3-bromo-5-nitroisonicotinate handling procedures remains essential for research laboratories. While not classified as hazardous under standard protocols, its brominated aromatic structure necessitates consideration of environmental persistence in waste management plans. Many institutions now incorporate such evaluations as part of their green chemistry initiatives.

The commercial availability of this specialty chemical has expanded significantly in recent years, reflecting growing research applications. Suppliers typically offer it in research quantities (100mg to 10g scales) with certificates of analysis confirming ≥95% purity by HPLC. Current pricing trends reflect the compound's position as a high-value intermediate rather than a bulk chemical.

Future research directions for Methyl 3-bromo-5-nitroisonicotinate derivatives may explore their potential in bioconjugation chemistry or as scaffolds for proteolysis targeting chimeras (PROTACs). The compound's balanced lipophilicity (predicted LogP ~1.8) and molecular weight make it particularly interesting for these emerging therapeutic modalities that dominate current pharmaceutical development discussions.

Academic laboratories investigating heterocyclic compound libraries frequently include this structure in their screening sets. Its combination of hydrogen bond acceptors (ester carbonyl and nitro group) and the halogen atom creates multiple vectors for molecular recognition, supporting fragment-based drug discovery approaches that are revolutionizing lead identification strategies.

In conclusion, Methyl 3-bromo-5-nitroisonicotinate (CAS No. 1805113-77-2) represents a versatile tool for synthetic chemists across multiple disciplines. Its unique combination of functional groups enables diverse chemical transformations while maintaining manageable reactivity, making it particularly valuable in today's research environment that emphasizes molecular complexity and structural diversity. As chemical biology and materials science continue to advance, the applications for this compound and its derivatives will likely expand further.